Cas no 2228011-80-9 (1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2228011-80-9
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 5894229
• PubChem ID: 165642435
• Update Time: 2025-05-19

1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid
• EN300-1885459
• 1-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4-hydroxycyclohexane-1-carboxylic acid
• 2228011-80-9

• Inchi： 1S/C17H27NO5/c1-16(2,3)23-15(22)18-9-10-8-12(18)13(10)17(14(20)21)6-4-11(19)5-7-17/h10-13,19H,4-9H2,1-3H3,(H,20,21)/t10-,11?,12-,13?,17?/m0/s1
• InChI Key： ZRKRHXVSRXFGED-DRKNPOFJSA-N
• SMILES： OC(C1(CCC(CC1)O)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.18892296g/mol
• Monoisotopic Mass: 325.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid

1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid

The compound with CAS No. 2228011-80-9, known as 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex stereochemistry and functional groups, which contribute to its unique properties and applications.

The molecule's structure features a bicyclic azabicyclo[2.1.1]hexane system, which is a key structural element in many bioactive compounds. The presence of the tert-butoxy carbonyl group (Boc) at the 2-position of the azabicyclo ring suggests that this compound may have been synthesized via a Boc protection strategy, a common technique in peptide synthesis and organic chemistry. The hydroxycyclohexane moiety further adds to the molecule's complexity and potential for interaction with biological systems.

Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of peptide-based therapeutics. The stereochemistry at the 1S and 4R positions of the azabicyclo ring is critical for determining the molecule's conformational flexibility and binding affinity to target proteins. This makes it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound likely involves a multi-step process that includes ring-closing metathesis or other cycloaddition reactions to form the bicyclic core. The introduction of the hydroxycyclohexane group may involve hydroxylation or epoxidation followed by ring-opening reactions. The use of tert-butoxy carbonyl protecting groups during synthesis ensures that sensitive functional groups remain intact during subsequent reaction steps.

From a pharmacological perspective, this compound's ability to interact with specific biological targets could make it a valuable tool in drug discovery. For instance, its bicyclic structure may allow it to act as a scaffold for designing inhibitors of enzymes or receptors involved in various disease pathways. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize such molecules for better therapeutic outcomes.

In addition to its potential in pharmacology, this compound could also find applications in materials science due to its rigid bicyclic structure and functional groups that can participate in cross-linking reactions. Such properties make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored mechanical properties.

Moreover, the presence of hydroxyl and carboxylic acid groups suggests that this compound could participate in hydrogen bonding networks, which are essential for stabilizing supramolecular assemblies or crystalline structures. This makes it an interesting subject for studies on self-assembling systems and nanotechnology.

Recent research has also emphasized the importance of stereochemistry in determining the biological activity of molecules like this one. By controlling the stereochemistry at key positions (e.g., 1S and 4R), chemists can optimize the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 1-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4-hydroxycyclohexane-1-carboxylic acid represents a sophisticated organic molecule with diverse potential applications across multiple scientific disciplines. Its unique structure and functional groups make it an intriguing subject for further research, particularly in areas such as drug design, materials science, and supramolecular chemistry.